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Compound of Interest

Compound Name: Bis(2-Methoxyethyl)Jamine

Cat. No.: B057041

An In-depth Technical Guide to Bis(2-Methoxyethyl)amine: Safety, Handling, and MSDS

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for Bis(2-Methoxyethyl)amine (CAS No. 111-95-5). Itis
intended for researchers, scientists, and professionals in drug development and other
laboratory settings who may handle this chemical.

Chemical Identification

Bis(2-Methoxyethyl)amine is a colorless to pale yellow liquid.[1][2] It is also known by several
synonyms, including 2,2'-Dimethoxydiethylamine and 2-Methoxy-N-(2-
methoxyethyl)ethanamine.[3]

Identifier Value

CAS Number 111-95-5[1][4]

EC Number 203-923-9[1][2]

Molecular Formula C6H15N0O2[3][5]

Molecular Weight 133.19 g/mol [3][5]

InChl Key IBZKBSXREAQDTO-UHFFFAOYSA-N
Canonical SMILES COCCNCCOC[2]
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Hazard Identification and Classification

Bis(2-Methoxyethyl)amine is classified as a hazardous chemical. It is a flammable liquid and
vapor that is harmful in contact with skin and causes severe skin burns and eye damage.[2][4]

[6]

GHS Classification Summary[2][4]

Hazard Class Category
Flammable Liquids Category 3
Acute Toxicity, Dermal Category 4
Skin Corrosion Category 1B
Serious Eye Damage Category 1

» Signal Word:Danger[2][5][7]

Hazard and Precautionary Statements
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Code Statement
H226 Flammable liquid and vapour.[2][4][6][7][8]
H312 Harmful in contact with skin.[4][6][8]
H314 Causes severe skin burns and eye damage.[2]
[41[6][71[8]
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.[4][7][8][9]
P233 Keep container tightly closed.[4][7][8][9]
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[4][5][6][7]
IF SWALLOWED: rinse mouth. Do NOT induce
P301+P330+P331 N
vomiting.[4][6][8]
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with water/
shower.[4][7][10]
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
P305+P351+P338 _ o
present and easy to do. Continue rinsing.[4][6]
[71[10]
P310 Immediately call a POISON CENTER or
doctor/physician.[5][7][10]
Store in a well-ventilated place. Keep cool.[4][5]
P403+P235
[718]
P405 Store locked up.[4][5][7]1[9]
Dispose of contents/ container to an approved
P501

waste disposal plant.[4][8][9]

Physical and Chemical Properties
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A summary of the key physical and chemical properties is provided below.

Property Value Source(s)
Appearance Colorless to pale yellow liquid [1112]
Boiling Point 170-172 °C [3]

Melting Point <-60 °C [1][3]

Flash Point 58 °C (137 °F) - closed cup [319]
Density 0.902 g/mL at 25 °C [319]
Refractive Index n20/D 1.419 [319]
Solubility Highly soluble in water [2]

Vapor Pressure 1.43 mmHg at 25°C 9]

Toxicological Information

The material is extremely destructive to the tissue of the mucous membranes, upper respiratory
tract, eyes, and skin.[4] Ingestion can cause severe burns of the mouth and throat, with a
danger of perforation of the esophagus and stomach.[5]

Acute Toxicity Data

Route Species Value Source(s)

Dermal Rat LD50: 1490 mg/kg [1]

Experimental Protocols: First Aid Measures

In case of exposure, immediate action is critical. First aiders must protect themselves from
exposure.[4][5] The following protocols are recommended.
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Exposure Route Protocol

Move the person to fresh air immediately. Call a
Inhalation physician for medical attention.[4][5][6] If

breathing is difficult, administer oxygen.[11]

Immediately take off all contaminated clothing.
) [4][5] Rinse the affected skin area with copious
Skin Contact
amounts of water or shower.[4][5] Call a

physician immediately.[4][5][6]

Immediately rinse eyes cautiously with plenty of
water for several minutes.[4][5][6] If contact

Eye Contact lenses are present and easy to remove, take
them out and continue rinsing.[4][5][6]

Immediately call an ophthalmologist.[4][5][6]

Have the victim drink water (two glasses at
most).[4][6] Do not induce vomiting due to the

Ingestion risk of perforation.[4][5][6] Call a physician
immediately.[4][5][6] Do not attempt to neutralize
the chemical.[5][6]

Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide (CO2),
or water spray.[4][5][7] Unsuitable Extinguishing Media: For this substance, no limitations of
extinguishing agents are given.[4][5] Specific Hazards: The substance is combustible, and its
vapors are heavier than air, which may spread along floors.[4][5] It can form explosive mixtures
with air at elevated temperatures.[4][5] Hazardous combustion products include carbon oxides
(CO, CO2) and nitrogen oxides (NOx).[4][5] Protective Equipment for Firefighters: Firefighters
should stay in the danger area only with a self-contained breathing apparatus.[4][5] Protective
clothing is necessary to prevent skin contact.[4][5]

Handling, Storage, and Accidental Release
Safe Handling

» Avoid all contact with the substance.[5]
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Ensure adequate ventilation in the work area.[5]

Keep away from open flames, hot surfaces, and other sources of ignition.[5][7][12]

Use non-sparking tools and take precautionary measures against static discharge.[4][8][12]

All containers and receiving equipment must be grounded and bonded.[4][7][12]

Wear appropriate Personal Protective Equipment (PPE).[5][7]

Storage

» Store in a locked-up, secure area.[4][5][7]
o Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[5][7][8]

o Keep away from heat and sources of ignition.[5]

Accidental Release Measures

o Personal Precautions: Avoid breathing vapors and aerosols. Avoid contact with the
substance.[4][5] Evacuate the area and ensure adequate ventilation.[4][5] Eliminate all
ignition sources.[4][5]

o Environmental Precautions: Prevent the product from entering drains to avoid the risk of
explosion.[4][5]

o Containment and Cleaning: Cover drains to prevent entry.[5] Collect and pump off spills.
Absorb the remainder with a liquid-absorbent material (e.g., Chemizorb®).[5] Dispose of the
collected material properly in suitable, closed containers.[7]

Exposure Controls and Personal Protection

Engineering Controls: Provide appropriate exhaust ventilation at places where dust or aerosols
are formed.[7]

Personal Protective Equipment (PPE) Summary
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Protection Type Specification Source(s)
Tightly fitting safety goggles or

Eye/Face i ) I ¥ 9098 [4117]
a faceshield.
Impervious protective gloves

Skin and flame-retardant, antistatic [41051[7]

protective clothing.

Use a respirator with an ABEK-
Respirat type filter (EN 14387) when
espirator
P Y vapors or aerosols are

generated.

[4]

Diagrams and Workflows
Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of Bis(2-

Methoxyethyl)amine from receipt to disposal.
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Caption: Workflow for Safe Handling of Bis(2-Methoxyethyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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